Cas no 946305-76-6 (3-fluoro-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide)

• Product Name: 3-fluoro-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide
• CAS No: 946305-76-6
• MF: C₁₆H₁₃FN₄O₂S₃
• MW: 408.493422269821
• CID: 5514661
• Update Time: 2025-06-12

3-fluoro-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-[2-(2-thiophen-2-yl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl]benzenesulfonamide
• Benzenesulfonamide, 3-fluoro-N-[2-[2-(2-thienyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-
• 3-fluoro-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide

• Inchi： 1S/C16H13FN4O2S3/c17-11-3-1-4-13(9-11)26(22,23)18-7-6-12-10-25-16-19-15(20-21(12)16)14-5-2-8-24-14/h1-5,8-10,18H,6-7H2
• InChI Key： SMXULJMBBDMFRI-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2N3C(SC=2)=NC(C2SC=CC=2)=N3)(=O)=O)=CC=CC(F)=C1

Additional information on 3-fluoro-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide

Research Brief on 3-fluoro-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide (CAS: 946305-76-6)

In recent years, the compound 3-fluoro-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide (CAS: 946305-76-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazolothiazole core and sulfonamide moiety, has been investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug design. The following research brief synthesizes the latest findings related to this compound, highlighting its structural attributes, biological activity, and potential clinical relevance.

The structural complexity of 946305-76-6, featuring a thiophene-substituted triazolothiazole scaffold, positions it as a promising candidate for modulating protein-protein interactions and enzymatic functions. Recent studies have focused on its role as a selective inhibitor of carbonic anhydrase isoforms, a family of enzymes implicated in various pathological conditions, including cancer and neurodegenerative diseases. Computational docking analyses reveal that the sulfonamide group of 946305-76-6 forms critical hydrogen bonds with active-site residues of carbonic anhydrase IX, an isoform overexpressed in hypoxic tumor environments.

In vitro evaluations of 946305-76-6 have demonstrated potent inhibitory activity against carbonic anhydrase IX, with IC50 values in the low nanomolar range. Comparative studies with analogous sulfonamide derivatives suggest that the fluorine substitution at the benzene ring enhances binding affinity and metabolic stability. Furthermore, pharmacokinetic profiling in rodent models indicates favorable oral bioavailability and tissue distribution, underscoring its potential as a lead compound for anticancer therapeutics. However, challenges related to off-target effects and toxicity profiles necessitate further optimization.

Beyond its applications in oncology, 946305-76-6 has also been explored for its anti-inflammatory properties. Preclinical models of rheumatoid arthritis have shown that the compound attenuates pro-inflammatory cytokine production by selectively inhibiting NF-κB signaling pathways. These findings align with the broader trend of repurposing sulfonamide-based molecules for immunomodulatory therapies. Nevertheless, the mechanistic details of its anti-inflammatory action remain under investigation, with ongoing studies aiming to elucidate its interactions with upstream kinases.

In conclusion, 3-fluoro-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide represents a multifaceted pharmacophore with promising therapeutic potential. Its dual functionality as an enzyme inhibitor and immunomodulator positions it at the forefront of drug discovery efforts. Future research should prioritize structural derivatization to improve selectivity and in vivo efficacy, as well as comprehensive toxicological assessments to advance its translational prospects.